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Compound of Interest

Compound Name: Acid Alizarin Violet N
CAS No.: 2092-55-9
Cat. No.: B606668
Get Quote
. J

Executive Summary

Acid Alizarin Violet N (C.1.[1][2][3][4] Mordant Violet 5) is a water-soluble azo dye utilized
primarily as a complexometric indicator and a chromogenic reagent for the trace determination
of metal ions (ARR*, Zn2*, Ni2*). Despite its name, it is not an anthraquinone derivative like
Alizarin; rather, it is a sulfonated azo compound.[1] Its utility stems from a tridentate
coordination geometry that induces significant bathochromic shifts and fluorescence
enhancement upon metal binding, making it a sensitive probe for inorganic analysis and
nuclear histochemistry.[1]

Chemical Identity & Structural Basis

The nomenclature "Acid Alizarin” historically refers to the dye's ability to mordant with metals
similarly to alizarin, but the chromophore is distinct.

© 2026 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b606668#bc-rfq
https://www.benchchem.com/product/b606668/docs?utm_src=pdf-body#technical-monograph-spectral-chelation-properties-of-acid-alizarin-violet-n
https://fluorochem.co.uk/product/F099183/
https://pubmed.ncbi.nlm.nih.gov/9453675/
https://www.scholarsresearchlibrary.com/articles/determination-of-dissociation-constant-of-the-acid-alizarin-violet-n-using-uvvis-spectroscopy.pdf
https://cymitquimica.com/cas/2092-55-9/
https://fluorochem.co.uk/product/F099183/
https://fluorochem.co.uk/product/F099183/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606668?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory
Check Availability & Pricing

Property Specification
Sodium 4-hydroxy-3-[(2-hydroxy-1-
IUPAC Name Y y-3-{(a-hy Y
naphthyl)azo]benzenesulfonate
CAS Number 2092-55-9

C.L.[1][5][6] Number

15670 (Mordant Violet 5)

Chemical Formula Ci16H11N2NaOsS
Molecular Weight 366.32 g/mol

Azo group (-N=N-) linking a benzene and
Chromophore

naphthalene ring

Key Functional Groups

Sulfonate (-SOsNa, solubility), 0,0'-Dihydroxy

(chelation)

Structural Diagram & Tautomerism

AAVN exists in a tautomeric equilibrium between the Azo and Hydrazone forms.[1] In solution,

this equilibrium is pH-dependent and shifts upon metal coordination.[1][7]
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Tautomeric Equilibrium
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Figure 1: Tautomeric equilibrium between azo and hydrazone forms, and the subsequent
stabilization of the azo form via tridentate metal chelation.

Spectral Properties (UV-Vis & Fluorescence)
Electronic Absorption (UV-Vis)

The absorption spectrum of AAVN is characterized by

transitions of the azo system. The position of the absorption maximum (

) is highly sensitive to pH (solvatochromism) and metal ligation.
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Extinction

State / Condition Visual Color EEEEE |
(nm)
)
o ~1.3 x 104

Acidic (pH < 6) ~500 nm Orange-Red

L-mol~t.cm—!
Alkaline (pH > 9) ~545 - 550 nm Violet High
Al-AAVN Complex 580 - 600 nm Deep Red/Purple Increased vs. free dye

_ ~1.16 x 10*

Zn-AAVN Complex ~560 nm Red-Violet

L[1]‘mol~t.cm™!

Key Insight: The shift from 500 nm to >550 nm upon adding a metal ion (like Aluminum)
constitutes a Bathochromic (Red) Shift.[1] This separation allows for the spectrophotometric

guantification of the metal against a reagent blank.

Fluorescence Properties

Unlike many azo dyes which are non-fluorescent due to rapid photo-isomerization, the
Aluminum-AAVN complex is highly fluorescent.

o Excitation: ~530-550 nm (Green)[1]
e Emission: >600 nm (Red)[1][2]

» Application: This property is exploited in confocal microscopy for nuclear staining, where the
dye binds to aluminum mordanted to nucleic acids.[1][2]

Physicochemical Parameters
Acid Dissociation Constants (pKa)

AAVN possesses ionizable protons on the sulfonate group and the two hydroxyl groups.

e pKai (< 1): Sulfonic acid group (always ionized in solution).[1]
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e pKaz (6.25 + 0.1): First phenolic hydroxyl / Azo-Hydrazone transition.[1] This is the critical
value for its use as a pH indicator (turning from orange to violet).[1]

e pKas (~9.35): Second phenolic hydroxyl.[1]

Solubility & Stability[1][4]

» Solubility: Soluble in water (magenta solution) and ethanol (red-orange).[1] Slightly soluble in
acetone.[1]

 Stability: Stable in acidic media; susceptible to oxidation by strong oxidants (e.g.,
permanganate) which cleave the azo bond.

Protocol: Spectrophotometric Determination of
Aluminum

This protocol utilizes the bathochromic shift of the AI-AAVN complex for quantitative analysis.

Reagents

e AAVN Stock Solution (0.1%): Dissolve 0.1 g of Acid Alizarin Violet N in 100 mL of deionized
water.

o Acetate Buffer (pH 5.5): Mix 0.2 M acetic acid and 0.2 M sodium acetate to achieve pH 5.5.

e Aluminum Standard: 100 pg/mL AlR* in dilute HCI.

Methodology

e Preparation: In a 25 mL volumetric flask, add:
o Sample aliquot containing 5-50 pg of AlR*.[1]
o 5.0 mL of Acetate Buffer (pH 5.5).[1][8]

o 2.0 mL of AAVN Stock Solution.[1]
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e Reaction: Allow the mixture to stand for 15 minutes at room temperature. The color will
deepen to a reddish-violet.[1]

e Measurement:
o Set the spectrophotometer to 585 nm (or the determined

of the complex).

o Zero the instrument using a Reagent Blank (Buffer + Dye + Water, no Metal). Note: The
blank will absorb at ~500 nm, so measuring at 585 nm minimizes background interference.

o Quantification: Calculate concentration using a standard calibration curve prepared under
identical conditions.

Interference Control

 lron (Fe3*): Interferes significantly.[1] Mask with ascorbic acid or hydroxylamine
hydrochloride.[1]

o Fluoride: Quenches the reaction (competes for Al).[1] Must be removed by evaporation with
sulfuric acid if present.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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